Cas no 832739-56-7 (4-(3,4-Dimethyl-phenyl)-2-mercapto-6-trifluoromethyl-nicotinonitrile)

4-(3,4-Dimethyl-phenyl)-2-mercapto-6-trifluoromethyl-nicotinonitrile is a specialized heterocyclic compound featuring a nicotinonitrile core substituted with a 3,4-dimethylphenyl group at the 4-position, a mercapto (-SH) group at the 2-position, and a trifluoromethyl (-CF3) group at the 6-position. This structure imparts unique electronic and steric properties, making it valuable in medicinal chemistry and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the mercapto moiety offers reactivity for further derivatization. The dimethylphenyl substitution contributes to π-stacking interactions, potentially improving binding affinity in target applications. Its well-defined molecular architecture makes it a promising intermediate for developing bioactive molecules, particularly in kinase inhibition or antimicrobial studies. The compound's distinct substitution pattern allows for precise modulation of physicochemical properties in drug design.
4-(3,4-Dimethyl-phenyl)-2-mercapto-6-trifluoromethyl-nicotinonitrile structure
832739-56-7 structure
Product Name:4-(3,4-Dimethyl-phenyl)-2-mercapto-6-trifluoromethyl-nicotinonitrile
CAS No:832739-56-7
MF:C15H11F3N2S
MW:308.321452379227
MDL:MFCD03422715
CID:3058012
PubChem ID:7019345
Update Time:2025-07-02

4-(3,4-Dimethyl-phenyl)-2-mercapto-6-trifluoromethyl-nicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(3,4-Dimethyl-phenyl)-2-mercapto-6-trifluoromethyl-nicotinonitrile
    • 4-(3,4-dimethylphenyl)-2-sulfanylidene-6-(trifluoromethyl)-1H-pyridine-3-carbonitrile
    • 4-(3,4-Dimethylphenyl)-2-mercapto-6-(trifluoromethyl)nicotinonitrile
    • BBL038931
    • AKOS000305442
    • 832739-56-7
    • EN300-228731
    • 4-(3,4-dimethylphenyl)-2-sulfanyl-6-(trifluoromethyl)pyridine-3-carbonitrile
    • CS-0281459
    • STK312750
    • C15H11F3N2S
    • 4-(3,4-DIMETHYLPHENYL)-2-SULFANYL-6-(TRIFLUOROMETHYL)-3-PYRIDYL CYANIDE
    • MDL: MFCD03422715
    • Inchi: 1S/C15H11F3N2S/c1-8-3-4-10(5-9(8)2)11-6-13(15(16,17)18)20-14(21)12(11)7-19/h3-6H,1-2H3,(H,20,21)
    • InChI Key: WBCUANPSJUCSDL-UHFFFAOYSA-N
    • SMILES: S=C1C(C#N)=C(C=C(C(F)(F)F)N1)C1=CC=C(C)C(C)=C1

Computed Properties

  • Exact Mass: 308.05950402Da
  • Monoisotopic Mass: 308.05950402Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 565
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 67.9Ų

4-(3,4-Dimethyl-phenyl)-2-mercapto-6-trifluoromethyl-nicotinonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Fluorochem
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